Cas no 1384870-47-6 (DBCO-C6-NHS ester)

DBCO-C6-NHS ester is a heterobifunctional crosslinker featuring a dibenzocyclooctyne (DBCO) group and an N-hydroxysuccinimide (NHS) ester, connected by a C6 spacer. The DBCO moiety enables strain-promoted azide-alkyne cycloaddition (SPAAC) with azides, while the NHS ester reacts efficiently with primary amines to form stable amide bonds. This reagent is particularly useful for bioorthogonal labeling and conjugation applications, offering fast reaction kinetics without requiring metal catalysts. The C6 spacer enhances solubility and flexibility, facilitating efficient coupling in diverse biological and chemical contexts. Its stability in aqueous solutions and compatibility with physiological conditions make it a valuable tool for protein modification, surface functionalization, and bioconjugation workflows.
DBCO-C6-NHS ester structure
DBCO-C6-NHS ester structure
Product Name:DBCO-C6-NHS ester
CAS No:1384870-47-6
MF:C25H22N2O5
MW:430.452586650848
MDL:MFCD22380763
CID:3043773
PubChem ID:86580459
Update Time:2025-06-08

DBCO-C6-NHS ester Chemical and Physical Properties

Names and Identifiers

    • DBCO – C6-NHS Ester
    • DBCO-C6-NHS ester
    • DBCO-NHS ester 2
    • Azadibenzocyclooctyne-NHS ester
    • Dibenzoazacyclooctyne-carboxylic acid succinimidyl ester
    • BP-22447
    • CS-0087372
    • MFCD22380763
    • BS-30801
    • DA-52331
    • 1384870-47-6
    • DBCO NHS ester
    • HY-115524
    • SCHEMBL15600122
    • E89121
    • LCZC1086
    • R01-0024
    • (2,5-dioxopyrrolidin-1-yl) 6-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-6-oxohexanoate
    • DBCO-C6-NHSester
    • AKOS040741603
    • MDL: MFCD22380763
    • Inchi: 1S/C25H22N2O5/c28-22(11-5-6-12-25(31)32-27-23(29)15-16-24(27)30)26-17-20-9-2-1-7-18(20)13-14-19-8-3-4-10-21(19)26/h1-4,7-10H,5-6,11-12,15-17H2
    • InChI Key: CATTUKBAYDNTEG-UHFFFAOYSA-N
    • SMILES: O(C(CCCCC(N1C2C=CC=CC=2C#CC2C=CC=CC=2C1)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 430.15287181 g/mol
  • Monoisotopic Mass: 430.15287181 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 809
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84
  • Molecular Weight: 430.5

DBCO-C6-NHS ester Pricemore >>

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Additional information on DBCO-C6-NHS ester

Professional Introduction to DBCO-C6-NHS Ester (CAS No. 1384870-47-6)

DBCO-C6-NHS ester, chemically known by its CAS number 1384870-47-6, is a highly versatile and widely utilized reagent in the field of bioconjugation and drug development. This compound, also referred to as 1-(6-Dibenzocyclooctylamino)hexanoyl azide, belongs to the class of NHS esters and is renowned for its ability to facilitate the efficient coupling of biomolecules such as peptides, proteins, and antibodies. The unique structural features of DBCO-C6-NHS ester make it an indispensable tool in synthetic biology and pharmaceutical research.

The significance of DBCO-C6-NHS ester in modern chemical biology cannot be overstated. Its applications span across various domains, including the development of targeted therapeutics, diagnostic agents, and biomolecular probes. The reagent's ability to undergo click chemistry reactions, particularly with azides, has made it a preferred choice for researchers seeking to modify biomolecules with high precision and efficiency. Recent advancements in the field have highlighted its role in the synthesis of novel biologics that exhibit enhanced stability and improved pharmacokinetic profiles.

In the realm of drug discovery, DBCO-C6-NHS ester has been instrumental in the creation of conjugated drug candidates that combine the benefits of small-molecule pharmacology with the targeting capabilities of biologics. For instance, studies have demonstrated its utility in generating antibody-drug conjugates (ADCs) that exhibit superior cytotoxicity against cancer cell lines while minimizing off-target effects. The< strong> dibenzocyclooctylamine moiety in its structure contributes to the compound's stability under various reaction conditions, ensuring consistent performance in synthetic protocols.

Recent research has also explored the potential of DBCO-C6-NHS ester in the development of imaging agents. By conjugating fluorescent dyes or radionuclides to biomolecules via its reactive NHS group, researchers can create probes that offer real-time visualization of biological processes at the cellular and molecular levels. This capability has been particularly valuable in neuroscience research, where DBCO-C6-NHS ester-based tools have been employed to track neurotransmitter release and receptor binding dynamics.

The< strong>CAS number 1384870-47-6 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research settings. Its chemical formula, C24H31N3O4, reflects its complex yet well-defined structure, which is crucial for reproducible experimental outcomes. The NHS ester functionality allows for facile activation with a wide range of nucleophiles, making it a versatile intermediate in synthetic chemistry.

One of the most compelling attributes of DBCO-C6-NHS ester is its compatibility with various biochemical techniques. For example, it has been successfully integrated into peptide synthesis protocols to introduce functional handles that enable subsequent modifications. Similarly, in protein engineering applications, this reagent has been used to site-specifically label proteins for structural studies or functional assays. The< strong> hexanoyl azide portion of its structure ensures high reactivity while maintaining solubility in common organic solvents.

The growing interest in DBCO-C6-NHS ester is also driven by its role in advancing therapeutic modalities such as immunotherapy. By enabling the precise conjugation of immunostimulatory molecules to antibodies or cytokines, this reagent has contributed to the development of next-generation immunocytokines that exhibit enhanced efficacy in treating autoimmune diseases and cancer. The ability to fine-tune molecular properties through bioconjugation opens up new avenues for personalized medicine.

In conclusion, DBCO-C6-NHS ester (CAS No. 1384870-47-6) represents a cornerstone reagent in modern biotechnology and pharmaceutical research. Its broad applicability across multiple disciplines underscores its importance as a tool for innovation. As scientific understanding continues to evolve, the utility of this compound is expected to expand further, driving progress in areas ranging from diagnostics to therapeutics.

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